Cas no 2229428-41-3 (1,1,1-trifluoro-3-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-amine)

• Product Name: 1,1,1-trifluoro-3-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-amine
• CAS No: 2229428-41-3
• MF: C₁₂H₁₆F₃N₃
• MW: 259.270752906799
• CID: 6369498
• PubChem ID: 165662489
• Update Time: 2025-10-11

1,1,1-trifluoro-3-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-amine
• 2229428-41-3
• EN300-1957316
• 1,1,1-trifluoro-3-[6-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-amine

• Inchi： 1S/C12H16F3N3/c13-12(14,15)10(16)7-9-3-4-11(17-8-9)18-5-1-2-6-18/h3-4,8,10H,1-2,5-7,16H2
• InChI Key： SSTRWCFLKOGXNV-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CN=C(C=C1)N1CCCC1)N)(F)F

Computed Properties

• Exact Mass: 259.12963201g/mol
• Monoisotopic Mass: 259.12963201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

Additional information on 1,1,1-trifluoro-3-6-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-amine

Introduction to the Compound CAS No 2229428-41-3: 1,1,1-Trifluoro-3-(6-(pyrrolidin-1-yl)pyridin-3-yl)propan-2-Amine

The compound with CAS No 2229428-41-3, commonly referred to as 1,1,1-trifluoro-3-(6-(pyrrolidin-1-yl)pyridin-3-yl)propan-2-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its unique structure, which incorporates a trifluoromethyl group and a pyrrolidine-substituted pyridine moiety. The integration of these functional groups makes it a versatile building block for the development of advanced materials and bioactive compounds.

Recent studies have highlighted the potential of this compound in the synthesis of novel pharmaceutical agents. Its trifluoromethyl group contributes to enhanced stability and lipophilicity, while the pyrrolidine ring introduces flexibility and hydrogen bonding capabilities. These properties make it an ideal candidate for exploring interactions with biological targets, such as enzymes and receptors, in drug discovery programs.

The synthesis of 1,1,1-trifluoro-3-(6-(pyrrolidin-1-yl)pyridin-3-yl)propan-2-amine involves a multi-step process that combines fluorination techniques with nucleophilic aromatic substitution. Researchers have optimized these methods to achieve high yields and purity levels, ensuring its suitability for large-scale production and downstream applications.

In terms of applications, this compound has shown promise in agrochemical research. Its ability to modulate plant growth regulators has been explored in recent agricultural studies, suggesting its potential as a component in next-generation pesticides or growth enhancers. Additionally, its role as an intermediate in the synthesis of complex molecules has been documented in several high-profile scientific journals.

The structural versatility of CAS No 2229428-41-3 also lends itself to materials science applications. By incorporating this compound into polymer systems, scientists have demonstrated improved thermal stability and mechanical properties. These findings underscore its potential in developing advanced materials for aerospace, electronics, and automotive industries.

From a sustainability perspective, ongoing research is focused on minimizing the environmental footprint associated with the production and use of this compound. Green chemistry approaches are being explored to enhance its eco-friendliness while maintaining its performance attributes.

In conclusion, CAS No 2229428-41-3, or 1,1,1-trifluoro-3-(6-(pyrrolidin strong>-< strong > - strong > -< strong > yl strong > ) pyridin - strong > -< strong > 3 strong > - yl ) propan - strong > -< strong > 2 strong > - amine strong > , stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across pharmaceuticals , agrochemicals , and materials science highlight its importance as a key player in contemporary chemical research.